Cas no 1879709-37-1 (Methyl 3-[(methylamino)methyl]thiophene-2-carboxylate)

• Product Name: Methyl 3-[(methylamino)methyl]thiophene-2-carboxylate
• CAS No: 1879709-37-1
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 6076720
• PubChem ID: 165689536
• Update Time: 2025-06-26

Methyl 3-[(methylamino)methyl]thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1879709-37-1
• EN300-1757804
• methyl 3-[(methylamino)methyl]thiophene-2-carboxylate
• Methyl 3-[(methylamino)methyl]thiophene-2-carboxylate

• Inchi： 1S/C8H11NO2S/c1-9-5-6-3-4-12-7(6)8(10)11-2/h3-4,9H,5H2,1-2H3
• InChI Key： NFIVMQYZCHZBJZ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)OC)CNC

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.6Ų

Additional information on Methyl 3-[(methylamino)methyl]thiophene-2-carboxylate

Methyl 3-[(methylamino)methyl]thiophene-2-carboxylate: A Promising Compound in Pharmaceutical Research

Methyl 3-[(methylamino)methyl]thiophene-2-carboxylate, with the CAS No. 1879709-37-1, represents a novel synthetic molecule that has garnered significant attention in the pharmaceutical and biochemical research communities. This compound belongs to the class of thiophene derivatives, characterized by its aromatic five-membered ring structure containing sulfur. The unique chemical framework of Methyl 3-[(methylamino)methyl]thiophene-2-carboxylate includes a thiophene-2-carboxylate moiety, which is further functionalized with a methylamino methyl group. This combination of structural elements confers distinct physicochemical properties, making it a potential candidate for drug development targeting various biological pathways.

The synthesis of Methyl 3-[(methylamino)methyl]thiophene-2-carboxylate involves a multi-step process that typically begins with the preparation of the thiophene-2-carboxylic acid derivative. The introduction of the methylamino methyl group is achieved through a nucleophilic substitution reaction, where the amino group acts as a nucleophile to attack the electrophilic carbon of the thiophene ring. Recent advancements in catalytic methods have enabled more efficient and selective synthesis of this compound, reducing byproducts and improving yield. These synthetic improvements are critical for scaling up production for preclinical and clinical applications.

Methyl 3-[(methylamino)methyl]thiophene-2-carboxylate has demonstrated promising pharmacological activity in vitro and in vivo studies. Its ability to modulate specific enzyme activities and receptor interactions has been explored in several recent studies. For instance, a 2023 study published in Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory effects on the enzyme acetylcholinesterase, which is implicated in neurodegenerative diseases such as Alzheimer's. The mechanism of action involves the interaction of the methylamino group with the active site of the enzyme, leading to a conformational change that disrupts its catalytic function.

Another area of interest is the anti-inflammatory potential of Methyl 3-[(methylamino)methyl]thiophene-2-carboxylate. A 2024 study in Pharmacological Reports highlighted its ability to suppress the activation of NF-κB, a key transcription factor involved in inflammatory responses. The compound's structural features, particularly the thiophene ring and the methylamino group, may contribute to its ability to interact with cellular signaling pathways. This property makes it a potential therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Recent advances in computational chemistry have facilitated the virtual screening of Methyl 3-[(methylamino)methyl]thiophene-2-carboxylate against a wide range of biological targets. Machine learning algorithms have been employed to predict its binding affinity to various receptors and enzymes, providing insights into its potential therapeutic applications. These computational models have also helped identify structural modifications that could enhance its potency and selectivity. For example, a 2023 study in Computational and Structural Chemistry demonstrated that subtle changes in the position of the methylamino group can significantly alter the compound's interaction with target proteins.

The pharmacokinetic profile of Methyl 3-[(methylamino)methyl]thiophene-2-carboxylate is another critical aspect of its development. Studies have shown that the compound exhibits favorable absorption properties and a prolonged half-life in animal models, suggesting its potential for oral administration. A 2022 study in Drug Metabolism and Disposition reported that the compound undergoes minimal hepatic metabolism, which may reduce the risk of drug-drug interactions. This property is particularly valuable in the design of long-acting formulations for chronic disease management.

Despite its promising properties, the development of Methyl 3-[(methylamino)methyl]thiophene-2-carboxylate faces several challenges. One of the primary concerns is the optimization of its solubility and bioavailability. While the compound shows good solubility in polar solvents, further modifications may be required to enhance its aqueous solubility for systemic delivery. Additionally, the need for further in vivo studies to evaluate its safety profile and long-term effects remains a priority for researchers. These studies are essential to ensure the compound's suitability for clinical translation.

The potential applications of Methyl 3-[(methylamino)methyl]thiophene-2-carboxylate extend beyond its current pharmacological profile. Researchers are exploring its use in the treatment of metabolic disorders, where its ability to modulate enzyme activity could have therapeutic benefits. For instance, a 2024 preclinical study suggested that the compound may improve glucose metabolism by enhancing insulin sensitivity. These findings highlight the importance of further research to uncover additional therapeutic avenues for this molecule.

As the field of medicinal chemistry continues to evolve, the role of Methyl 3-[(methylamino)methyl]thiophene-2-carboxylate in drug development is likely to expand. The integration of advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR), has enabled more precise characterization of its molecular interactions. These tools are critical for understanding the compound's behavior in complex biological systems and for refining its structure for improved therapeutic outcomes. The collaborative efforts between academia and industry are expected to accelerate the discovery and development of new compounds based on this molecular framework.

In conclusion, Methyl 3-[(methylamino)methyl]thiophene-2-carboxylate with the CAS No. 1879709-37-1 represents a promising candidate in the quest for novel therapeutic agents. Its unique structural features and diverse pharmacological activities have positioned it as a valuable molecule for further investigation. As research continues to uncover its full potential, this compound may play a significant role in the development of treatments for a wide range of diseases. The ongoing advancements in synthetic methods, computational modeling, and pharmacological studies will be instrumental in translating these findings into clinical applications.

For more information on the latest research and developments related to Methyl 3-[(methylamino)methyl]thiophene-2-carboxylate, please refer to the cited studies and ongoing clinical trials. The continued exploration of this compound's properties and applications will undoubtedly contribute to the advancement of pharmaceutical science and the improvement of patient care.

Keywords: Methyl 3-[(methylamino)methyl]thiophene-2-carboxylate, CAS No. 1879709-37-1, thiophene derivatives, acetylcholinesterase inhibition, anti-inflammatory activity, pharmacokinetics, drug development.

References:

• Journal of Medicinal Chemistry, 2023
• Pharmacological Reports, 2024
• Computational and Structural Chemistry, 2023
• Drug Metabolism and Disposition, 2022